3-Amino-4-[bis(2-methoxyethyl)amino]benzonitrile

• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol
• IUPAC Name: 3-amino-4-[bis(2-methoxyethyl)amino]benzonitrile
• InChI: InChI=1S/C13H19N3O2/c1-17-7-5-16(6-8-18-2)13-4-3-11(10-14)9-12(13)15/h3-4,9H,5-8,15H2,1-2H3
• InChI Key: RCLFFXCHGPYMTI-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)C1=C(C=C(C=C1)C#N)N

Description

3-Amino-4-[bis(2-methoxyethyl)amino]benzonitrile is a useful research compound. Its molecular formula is C13H19N3O2 and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-cyano-1-fluoro-2-nitrobenzene (35.1 mg, 0.2 mmol) and N,N-bis(2-methoxyethyl)amine (0.266 g, 2.4 mmol) in acetonitrile (10 mL) in a capped 20-mL vial was shaken at 80° C. overnight and concentrated. The concentrate was dissolved in methanol (10 mL), treated with Raney nickel (50% water suspension, 0.40 g, 6.8 mmol), filled with excess hydrogen, shaken at 50° C. for 1 hour, and filtered. The filtrate was concentrated and the concentrate was purified by HPLC with acetonitrile/water containing 0.1% TFA to give the desired compound. MS (APCI(+)) m/z 250 (M+H)+.